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Compound of Interest

Compound Name: GR 55562 dihydrochloride

Cat. No.: B1672125 Get Quote

Essential Safety and Handling Guide for GR 55562
Dihydrochloride
Disclaimer: A specific Safety Data Sheet (SDS) for GR 55562 dihydrochloride could not be

located through publicly available sources. The following information is based on the chemical

properties of the substance and general safety protocols for handling potent, powdered

research compounds. It is imperative that users obtain a substance-specific SDS from their

supplier for definitive safety and handling instructions. This guide is intended for informational

purposes only and should not replace a formal risk assessment or the guidance provided in a

manufacturer's SDS.

GR 55562 dihydrochloride is a selective 5-HT1B receptor antagonist used in neuroscience

research.[1][2] As a potent pharmacological compound, likely in a solid, powdered form, it

requires careful handling to minimize exposure and ensure laboratory safety.

Chemical and Physical Properties
The following table summarizes the known properties of GR 55562 dihydrochloride, gathered

from various chemical suppliers.
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Property Value Citations

Molecular Formula C₂₃H₂₅N₃O₂·2HCl [3][4]

Molecular Weight 448.39 g/mol [3][4]

Appearance
Solid, Off-white to light yellow

powder
[1]

Purity ≥98% [2][3]

Solubility Soluble in water to 100 mM [3]

CAS Number 159533-25-2 [2][3]

Personal Protective Equipment (PPE)
Due to the lack of specific toxicological data, a conservative approach to PPE is recommended.

The following table outlines the minimum recommended PPE for handling GR 55562
dihydrochloride powder. For handling solutions, the risk of aerosolization is lower, but

appropriate PPE should still be worn.
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PPE Category Specification
Rationale and Best
Practices

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile)

Change gloves immediately if

contaminated and every two

hours during prolonged use.[5]

Consider double-gloving for

added protection when

handling the solid compound.

Eye Protection
Safety glasses with side

shields or safety goggles

Protects against splashes and

airborne particles.[6][7]

Body Protection Laboratory coat

Should be kept buttoned. A

disposable gown is

recommended when handling

larger quantities of the powder.

[7][8]

Respiratory Protection
NIOSH-certified N95 respirator

or higher

Recommended when handling

the powder outside of a

chemical fume hood to prevent

inhalation of fine particles.[9]

For highly potent compounds,

a Powered Air-Purifying

Respirator (PAPR) may be

necessary based on a site-

specific risk assessment.[10]

[11]

Operational and Disposal Plans
Step-by-Step Handling Protocol
This protocol outlines the essential steps for safely preparing and using solutions of GR 55562
dihydrochloride.

Preparation and Planning:
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Review the Safety Data Sheet (SDS) from your supplier. If an SDS is not available,

proceed with the highest level of caution.

Designate a specific work area for handling the compound, preferably within a chemical

fume hood.[5]

Ensure that an eyewash station, safety shower, and a chemical spill kit are readily

accessible.[6]

Prepare all necessary equipment, including vials, spatulas, solvent, and vortex mixer,

within the designated area.

Weighing the Compound (Solid Form):

Perform all manipulations of the solid powder within a certified chemical fume hood to

control exposure to airborne particles.[5]

Wear the full recommended PPE, including respiratory protection.

To minimize static, an anti-static gun may be used on the container.[5]

Carefully weigh the desired amount of GR 55562 dihydrochloride into a tared container.

Solution Preparation:

Add the appropriate solvent (e.g., water) to the container with the weighed powder.[3]

Close the container securely before removing it from the chemical fume hood.

Mix the solution using a vortex or sonicator until the solid is fully dissolved. Some suppliers

note that sonication may be required.[12]

Storage:

Store the solid compound under desiccating conditions at +4°C.[2][3]

For stock solutions, supplier recommendations vary. Store at -20°C for short-term (1

month) or -80°C for long-term (6 months) storage, preferably under nitrogen to protect
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from moisture.[1] Always follow the specific storage instructions provided by the supplier.

Logical Workflow for Handling GR 55562
Dihydrochloride
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Caption: Workflow for Safe Handling of GR 55562 Dihydrochloride.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b1672125?utm_src=pdf-body-img
https://www.benchchem.com/product/b1672125?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672125?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step-by-Step Disposal Plan
Chemical waste must be disposed of in accordance with institutional, local, and national

regulations.

Segregation of Waste:

Use separate, clearly labeled hazardous waste containers for different types of waste

(e.g., solid waste, liquid waste, sharps).[7]

Solid Waste Disposal:

Collect all contaminated solid waste, including used gloves, disposable gowns, bench

paper, and weighing papers, in a designated, sealed container labeled "Hazardous

Waste."

Liquid Waste Disposal:

Collect unused or waste solutions of GR 55562 dihydrochloride in a sealed, chemical-

resistant container labeled "Hazardous Waste" with the full chemical name.

Do not pour any chemical waste down the drain.[7]

Decontamination of Glassware:

Reusable glassware should be decontaminated by rinsing with an appropriate solvent, and

the rinsate should be collected as hazardous liquid waste.

Arranging for Pickup:

Store sealed waste containers in a designated satellite accumulation area.

Follow your institution's procedures to arrange for pickup by the Environmental Health and

Safety (EHS) department.

Decision Logic for PPE Selection

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.actylislab.com/blog/safety-tips-handling-laboratory-chemicals
https://www.benchchem.com/product/b1672125?utm_src=pdf-body
https://www.actylislab.com/blog/safety-tips-handling-laboratory-chemicals
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672125?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


node_action
Start:

Handling GR 55562
 Dihydrochloride

Is the compound
in solid/powder form?

Working in a
Fume Hood?

Yes

Is there a
splash risk?

No (Solution)

Add:
- N95 Respirator
- Double Gloves

Yes

High Risk:
Use PAPR &

Consider Containment
(Glovebox)

No

Minimum PPE:
- Lab Coat

- Safety Glasses
- Single Gloves

No

Upgrade to:
- Safety Goggles

- Face Shield

Yes

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b1672125?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672125?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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